Gout

Description

Gout is a common and complex form of inflammatory arthritis characterized by sudden, severe attacks of pain, swelling, redness, and tenderness in one or more joints, most often the big toe. It is caused by hyperuricemia, a condition where excessive uric acid in the blood leads to the formation of urate crystals in the joints and surrounding tissues. These crystals trigger an acute inflammatory response. Chronic gout can lead to joint damage and the formation of tophi.